Cas no 51707-58-5 (Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl-)
51707-58-5 structure
Product Name:Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl-
CAS No:51707-58-5
MF:C9H7ClN4OS
MW:254.696078538895
CID:361610
PubChem ID:13729972
Update Time:2025-04-19
Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl-
- 1-(3-chlorophenyl)-3-(thiadiazol-5-yl)urea
- N-(3-Chlorophenyl)-N'-1,2,3-thiadiazol-5-ylurea
- 51707-58-5
- DTXSID70547811
- SCHEMBL11349117
-
- Inchi: 1S/C9H7ClN4OS/c10-6-2-1-3-7(4-6)12-9(15)13-8-5-11-14-16-8/h1-5H,(H2,12,13,15)
- InChI Key: AWLHKUPWFTWKCQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC(NC1=CN=NS1)=O
Computed Properties
- Exact Mass: 254.00311
- Monoisotopic Mass: 254.0029097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- PSA: 66.91
Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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